4-Bromo-5-methoxypyrimidine

• IUPAC Name: 4-bromo-5-methoxypyrimidine
• InChI: InChI=1S/C5H5BrN2O/c1-9-4-2-7-3-8-5(4)6/h2-3H,1H3
• InChI Key: BXXRXSZXDMUITK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=CN=C1Br
• Molecular Formula: C5H5BrN2O
• DSSTOX Substance ID: DTXSID20672167
• Molecular Weight: 189.01 g/mol
• CAS RN: 1211184-80-3

Description

4-Bromo-5-methoxypyrimidine is a versatile compound with a wide range of applications. It can be used as a building block in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and research chemicals.

Synthesis Analysis

There are several methods for synthesizing this compound. One approach involves the use of palladium-catalyzed Suzuki cross-coupling reactions of 5-bromo-2-methylpyridin-3-amine. Another method involves an optimized strategy for the synthesis of potent p38α mitogen-activated protein kinase inhibitors starting from 2-fluoro-4-methylpyridine.

Molecular Structure Analysis

The molecular formula of this compound is C5H5BrN2O. The InChI code is 1S/C5H5BrN2O/c1-9-5-4(6)2-7-3-8-5/h2-3H,1H3.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 189.01 g/mol.

Safety and Hazards

4-Bromo-5-methoxypyrimidine is associated with several hazard statements, including H302, H315, H319, H332, and H335. Precautionary measures include avoiding dust formation, avoiding contact with skin and eyes, and ensuring adequate ventilation.

Future Directions

4-Bromo-5-methoxypyrimidine has potential applications in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and research chemicals. Its future directions could involve exploring these applications further.